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Compound Name: CAY10595

Cat. No.: B120155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10595 is a potent and selective antagonist of the chemoattractant receptor-homologous

molecule expressed on T helper 2 (Th2) cells (CRTH2), also known as the prostaglandin D2

receptor 2 (DP2). The CRTH2 receptor is a G-protein coupled receptor preferentially expressed

on Th2 lymphocytes, eosinophils, and basophils. Its natural ligand, prostaglandin D2 (PGD2), is

a key mediator in allergic inflammation. By blocking the interaction of PGD2 with CRTH2,

CAY10595 effectively inhibits the downstream signaling pathways that lead to Th2 cell

migration, activation, and cytokine production. This makes CAY10595 a valuable tool for

studying the role of the PGD2-CRTH2 axis in Th2-mediated inflammatory responses and for

the development of novel therapeutics for allergic diseases such as asthma and atopic

dermatitis.[1][2][3][4]

These application notes provide detailed protocols for the use of CAY10595 in human primary

T cell cultures, with a specific focus on the inhibition of Th2 cell functions.

Data Presentation
The following table summarizes the quantitative data regarding the activity of CAY10595 and

the effects of CRTH2 signaling in human primary T cells.
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Parameter Value Cell Type Assay Reference

CAY10595

Binding Affinity

(Ki)

10 nM
Human CRTH2-

expressing cells

Radioligand

binding assay

MedChemExpres

s

PGD2-induced

Calcium

Mobilization

Inhibition

IC50 in nM range
In vitro polarized

human Th2 cells

Calcium flux

assay
[5]

PGD2-induced

Th2 cell

migration

Significant

inhibition
Human Th2 cells

Chemotaxis

assay
[2]

PGD2-enhanced

Th2 cytokine

production (IL-4,

IL-5, IL-13)

Significant

inhibition
Human Th2 cells

ELISA / Flow

Cytometry
[6]

Effective

Concentration for

In Vitro Studies

0.1 - 10 µM

Murine Bone

Marrow-Derived

Macrophages

Gene expression

analysis
[7]

CRTH2

Expression on

peripheral blood

CD4+ T cells

~1.71% ± 0.97%
Human CD4+ T

cells
Flow Cytometry [1]

CRTH2

Expression on in

vitro

differentiated

Th2 cells

~23.79% ±

14.49%

Human CD4+ T

cells
Flow Cytometry [1]

Signaling Pathway
The binding of prostaglandin D2 (PGD2) to the CRTH2 receptor on Th2 cells initiates a

signaling cascade through Gαi proteins. This leads to the activation of phospholipase C (PLC),

which in turn generates inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the
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release of intracellular calcium stores, leading to calcium mobilization. This calcium influx is a

critical signal for the activation of transcription factors such as NFAT, which translocates to the

nucleus to promote the expression of Th2-associated cytokines, including IL-4, IL-5, and IL-13.

The activation of the PI3K/Akt pathway has also been implicated in mediating the anti-apoptotic

effects of CRTH2 signaling. CAY10595, as a CRTH2 antagonist, blocks the initial binding of

PGD2, thereby inhibiting these downstream signaling events and subsequent Th2 cell

responses.[2][8]
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Prostaglandin D2 (PGD2)

CRTH2 Receptor

Binds

CAY10595

Blocks

Gαi/βγ

Activates

Phospholipase C (PLC)

Activates

PI3K

Activates

Chemotaxis

Induces

PIP2

Hydrolyzes

IP3 DAG

Ca²⁺ Release
(from ER)

Triggers

NFAT (phosphorylated)

Activates Calcineurin
(not shown)

Akt

Activates

Inhibition of Apoptosis
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Translocation
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Start: Human Whole Blood

1. PBMC Isolation
(Ficoll Gradient)

2. Naïve CD4+ T Cell Isolation
(Magnetic Separation)

3. In Vitro Th2 Differentiation
(Anti-CD3/CD28, IL-2, IL-4, Anti-IFN-γ)

4. Harvest Differentiated Th2 Cells

5. Pre-treat with CAY10595
or Vehicle Control

6. Stimulate with PGD2
(+ Brefeldin A)

7. Intracellular Cytokine Staining
(CD4, IL-4, IL-5, IL-13)

8. Flow Cytometry Analysis

End: Quantify Cytokine Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120155?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

